(E)-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-(thiophen-2-yl)acrylamide hydrochloride

• IUPAC Name: (E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-3-thiophen-2-ylprop-2-enamide;hydrochloride
• InChI: InChI=1S/C21H23N3O3S2.ClH/c1-26-16-4-6-19-18(15-16)22-21(29-19)24(9-8-23-10-12-27-13-11-23)20(25)7-5-17-3-2-14-28-17;/h2-7,14-15H,8-13H2,1H3;1H/b7-5+
• InChI Key: MNEQWEDIBHGQRG-GZOLSCHFSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CCN3CCOCC3)C(=O)C=CC4=CC=CS4.Cl
• Isomeric SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CCN3CCOCC3)C(=O)/C=C/C4=CC=CS4.Cl
• Molecular Formula: C21H24ClN3O3S2
• Molecular Weight: 466.0 g/mol
• CAS No.: 1217246-78-0

Description

(E)-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-(thiophen-2-yl)acrylamide hydrochloride is a synthetic small molecule of significant interest in chemical and pharmacological research. This compound is characterized by a benzothiazole core, a planar acrylamide spacer, and electron-rich aromatic systems, including a methoxy-substituted benzothiazole and a thiophene ring. A key structural differentiator is the N-(2-morpholinoethyl) side chain, which introduces a tertiary amine, enhancing potential water solubility when formulated as a hydrochloride salt and influencing its interaction with biological targets. The (E)-configuration of the acrylamide bridge is crucial for maintaining the molecule's planar geometry and biological activity. Structurally related analogs, such as (E)-N-(6-methoxybenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide, have been investigated for their potential to interact with biological targets like enzymes, receptors, and DNA . The presence of the morpholinoethyl group in this specific compound suggests it may be designed for enhanced interaction with specific enzymes or receptors. The compound's mechanism of action may involve binding to specific sites on these targets, such as nicotinic acetylcholine receptors (nAChRs) or ion channels, leading to modulation of their activity or function . In a research context, it could also act as a DNA-binding agent, potentially through intercalation, making it a candidate for studies in oncology . This compound is offered For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use. Researchers can rely on this product for applications in chemistry as a building block for more complex molecules, in biology as a potential fluorescent probe or DNA-binding agent, and in medicine for exploring therapeutic properties such as anti-cancer activities .

Biological Activity

The compound (E)-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-(thiophen-2-yl)acrylamide hydrochloride is a novel benzothiazole derivative with potential biological activities. This article explores its synthesis, biological activity, and therapeutic potential based on recent research findings.

Synthesis of the Compound

The synthesis of this compound typically involves multi-step organic reactions, including:

• Knoevenagel Condensation : This reaction forms the core acrylamide structure by condensing appropriate aldehydes with amines.
• Substitution Reactions : The introduction of the methoxy and thiophene groups is achieved through specific substitution reactions involving activated intermediates.
• Purification : The final product is purified using techniques such as recrystallization or chromatography to ensure high purity for biological testing.

Anticancer Properties

Recent studies have highlighted the anticancer potential of benzothiazole derivatives, including the target compound. For instance, compounds similar to the target have shown significant inhibitory effects on various cancer cell lines:

• Cell Lines Tested : A431 (human epidermoid carcinoma), A549 (non-small cell lung cancer), and H1299.
• Mechanism of Action : The compound has been observed to induce apoptosis and arrest the cell cycle in treated cells. It inhibits crucial signaling pathways such as AKT and ERK, which are often involved in cancer cell survival and proliferation .

Anti-inflammatory Effects

In addition to anticancer activity, this compound exhibits anti-inflammatory properties by modulating cytokine levels. The following effects have been documented:

• Cytokine Inhibition : Significant reduction in inflammatory markers such as IL-6 and TNF-α in macrophage models.
• Cell Migration : Inhibition of cell migration was noted in wound healing assays, indicating potential use in conditions characterized by excessive inflammation .

Antitubercular Activity

The compound's structural analogs have demonstrated promising antitubercular activity against Mycobacterium tuberculosis. Studies indicate that benzothiazole derivatives can inhibit bacterial growth effectively at varying concentrations .

Summary of Biological Evaluations

Compound	MIC (μg/mL)	Inhibition (%)	Activity Type
Target Compound	100	99	Antitubercular
B7 (analog)	1-4	Significant	Anticancer

Case Studies

• Case Study on Anticancer Activity :
  • Researchers synthesized a series of benzothiazole derivatives, including the target compound, and evaluated their effects on A431 and A549 cells.
  • Results indicated that at concentrations of 1, 2, and 4 μM, the compounds significantly inhibited cell proliferation and induced apoptosis .
• Study on Anti-inflammatory Effects :
  • The impact on inflammatory cytokines was assessed using ELISA assays in RAW264.7 macrophages.
  • The results showed a marked decrease in IL-6 and TNF-α levels upon treatment with the compound .

Comparison with Similar Compounds

Structural Similarities and Key Differences

The following table summarizes structurally related compounds and their distinguishing features:

Compound Name/ID (Evidence Source)	Core Structure	Substituents/Modifications	Key Features
Target Compound	Benzo[d]thiazole	5-OCH₃, N-(2-morpholinoethyl), acrylamide-thiophene	Hydrochloride salt; dual N-substitution; thiophene for π interactions
Compound 9 ()	Thiazolidinone	4-Chlorobenzylidene, thioxoacetamide	High yield (90%); chlorophenyl group enhances lipophilicity
Compound 85 ()	Benzo[b]thiophene-carboxamide	3-Chloro, 5-nitrothiazole	Antimicrobial focus; nitro group for redox activity
Compound A ()	Benzothiazole	2-Chloroacetamide, 5-methyl	Simpler substitution; chloroacetamide for electrophilic reactivity
Compound 6 ()	Benzimidazole-acrylamide	1-Methylbenzimidazole, 5-methylisoxazole	Acrylamide linker; isoxazole for hydrogen bonding
N-[(E)-(5-Methylthiophen-2-yl)methylidene]-1H-1,2,4-triazol-3-amine ()	Triazole-thiophene	5-Methylthiophene, imine linkage	Thiophene for planar stacking; triazole for metal coordination

Key Observations :

• The target compound’s morpholinoethyl group is unique among analogs, likely improving solubility compared to non-polar substituents (e.g., chlorobenzylidene in Compound 9) .
• Unlike nitrothiazole derivatives (), the target lacks redox-active groups, suggesting distinct mechanisms of action .
• The acrylamide-thiophene moiety differentiates it from simpler carboxamide or acetamide derivatives () .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing (E)-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-(thiophen-2-yl)acrylamide hydrochloride?

• Methodology : The synthesis typically involves a multi-step protocol:

Coupling : React 5-methoxybenzo[d]thiazol-2-amine with 2-morpholinoethyl chloride under basic conditions (e.g., triethylamine in DMF) to form the secondary amine intermediate.

Acrylation : Introduce the thiophen-2-yl acrylamide moiety via a Michael addition or condensation reaction with 3-(thiophen-2-yl)acryloyl chloride.

Hydrochloride Salt Formation : Treat the free base with HCl in anhydrous ethanol.

• Optimization : Solvent choice (DMF or ethanol), temperature (0–60°C), and catalyst selection (e.g., triethylamine) significantly affect yield. Purification via column chromatography (silica gel, eluent: CH₂Cl₂/MeOH) or recrystallization is critical for purity (>95%) .

Q. Which spectroscopic and analytical techniques are most reliable for characterizing this compound?

• Key Techniques :

• NMR Spectroscopy : ¹H/¹³C NMR to confirm regioselectivity of the acrylamide (E-configuration) and substituent positions (e.g., thiophene protons at δ 6.8–7.5 ppm) .
• Mass Spectrometry (HRMS) : Validate molecular weight (e.g., [M+H]⁺ expected at ~495.5 Da) .
• IR Spectroscopy : Identify key functional groups (e.g., amide C=O stretch at ~1650 cm⁻¹) .
  • Purity Assessment : HPLC with UV detection (λ = 254 nm) using a C18 column and acetonitrile/water gradient .

Q. What safety protocols are recommended for handling this compound in the laboratory?

• Precautions :

• Use PPE (gloves, goggles) due to potential skin/eye irritation.
• Avoid ignition sources (flammable solvents like ethanol).
• Store in airtight containers at 2–8°C.
  • Emergency Measures : For spills, neutralize with sodium bicarbonate and adsorb with inert material. For exposure, rinse with water for 15 minutes and seek medical evaluation .

Advanced Research Questions

Q. How can researchers resolve discrepancies in biological activity data across structural analogs (e.g., nitro vs. thiophene substituents)?

• Approach :

Comparative SAR Studies : Synthesize analogs (e.g., replacing thiophene with furan or nitrophenyl groups) and evaluate bioactivity in standardized assays (e.g., enzyme inhibition, cytotoxicity).

Computational Modeling : Use molecular docking (AutoDock Vina) to compare binding affinities toward target proteins (e.g., kinases).

• Case Study : Thiophene-containing analogs (e.g., compound 7d in ) showed enhanced π-stacking interactions vs. nitro-substituted derivatives, explaining higher potency .

Q. What experimental strategies can elucidate the compound's mechanism of action in disease models?

• In Vitro Assays :

• Enzyme Inhibition : Screen against a kinase panel (e.g., EGFR, BRAF) using fluorescence-based assays (Cisbio Kinase Kit).
• Cellular Uptake : Track intracellular accumulation via LC-MS/MS in cancer cell lines (e.g., MCF-7).
  • In Vivo Studies : Administer in xenograft models (e.g., nude mice) at 10–50 mg/kg doses, monitoring tumor regression and pharmacokinetics (plasma t½) .

Q. How can structural modifications improve metabolic stability without compromising activity?

• Design Principles :

• Bioisosteric Replacement : Substitute morpholinoethyl with piperazinyl (improves solubility) or introduce fluorine atoms (blocks oxidative metabolism).
• Pro-drug Approach : Mask the acrylamide with ester groups for enhanced oral bioavailability.
  • Validation : Microsomal stability assays (human liver microsomes) and metabolite profiling (UHPLC-QTOF) .

Q. What methodologies address contradictions in cytotoxicity data between 2D vs. 3D cell culture models?

• Experimental Design :

• 3D Spheroid Models : Use HCT-116 colon cancer spheroids to mimic tumor microenvironments. Compare IC₅₀ values with monolayer cultures.
• Hypoxia Studies : Assess activity under low-oxygen conditions (1% O₂) to evaluate penetration efficiency.
  • Data Interpretation : Reduced efficacy in 3D models may indicate poor diffusion; modify lipophilicity (logP) via substituent tuning .